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Compound of Interest

Compound Name: Lanthanum oxide

cat. No.: B073253

An In-Depth Technical Guide to the Basic Chemical Reactivity of Lanthanum Oxide
Introduction

Lanthanum (111) oxide (Laz20s), also known as lanthana, is a rare earth oxide that holds a
significant position in various scientific and industrial fields.[1] As the most basic of the
lanthanoid oxides, its chemical behavior is of considerable interest.[2] This guide provides a
comprehensive overview of the fundamental chemical reactivity of lanthanum oxide, tailored
for researchers, scientists, and drug development professionals. Its applications are diverse,
ranging from high-performance optical lenses and advanced ceramics to its crucial role as a
catalyst in petroleum refining, environmental remediation, and fine chemical synthesis.[3][4][5]
[6][7] Understanding its core reactivity is essential for harnessing its full potential in these and
emerging applications.

Core Chemical and Physical Properties

Lanthanum oxide is a white, odorless, hygroscopic solid.[1] It is a p-type semiconductor with a
wide band gap of approximately 4.3-5.8 eV.[1][6] Laz20s is thermally stable with a very high
melting point, making it suitable for refractory applications.[7] While it is insoluble in water, it
readily dissolves in dilute acidic solutions.[6][7][8][9][10] At ambient temperatures, it typically
possesses a hexagonal crystal structure, which transitions to a cubic structure at high
temperatures.[1] This structural characteristic, combined with its strong basicity, governs much
of its chemical behavior.

Table 1: Physical and Chemical Properties of Lanthanum Oxide
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Property Value References
Chemical Formula Laz20s3 [1]
Molar Mass 325.81 g/mol [1]
Appearance White, hygroscopic powder [1]
Density 6.51 g/cm?3 [1]
Melting Point 2,315 °C [1]
Boiling Point 4,200 °C [1]
Solubility in Water Insoluble (reacts slowly) [1][6]
Solubility in Acid Soluble in dilute acids [6][8119]
Crystal Structure H(.exagonal (low temp.), Cubic 1]
(high temp.)
Band Gap ~4.3-5.8¢eV [1][6]

Fundamental Chemical Reactivity

As a basic anhydride, the reactivity of lanthanum oxide is dominated by its interactions with
acidic compounds and atmospheric gases like water vapor and carbon dioxide.[8][9][10]

Reaction with Water

Although classified as insoluble, lanthanum oxide is hygroscopic and reacts with moisture
from the atmosphere over time, or more readily with liquid water, to form lanthanum hydroxide
(La(OH)3).[1][11][12] This hydration process can occur throughout the bulk of the material, not
just on the surface.[13]

Reaction: La203(s) + 3H20(l) - 2La(OH)s3(s)

This reaction is an expression of its basic character and is a critical consideration for the
storage and handling of the oxide, as the resulting hydroxide may have different properties.

Reaction with Acids
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Consistent with its strong basicity, lanthanum oxide reacts readily with dilute acids to form the
corresponding lanthanum(lll) salt and water.[6][7][8][9] This is a classic acid-base neutralization
reaction.

General Reaction: La20s3(s) + 6H*(aq) — 2La3*(aq) + 3H20(l)
Example with Nitric Acid: La203(s) + 6HNOs(aq) — 2La(NOs)s(aq) + 3H20(1)[14]

Reaction with Carbon Dioxide

Lanthanum oxide readily absorbs atmospheric carbon dioxide, leading to the formation of
lanthanum carbonate or, more commonly, lanthanum oxycarbonate (La202C0O3).[13][15][16]
This reactivity is significant, as the formation of surface carbonates can influence its catalytic
activity and surface chemistry.[16][17]

Reactions: La203(s) + CO2(g) — La202C0s3(s) La202C0s3(s) + 2C02(g) — Laz(C0Os3)3(s)

The propensity for this reaction means that samples of Laz0Os exposed to air are often a
mixture of oxide, hydroxide, and carbonate species.[13][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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